Cas no 20605-08-7 (N-(Hydroxymethyl)isobutyramide)

• Product Name: N-(Hydroxymethyl)isobutyramide
• CAS No: 20605-08-7
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 5140271
• PubChem ID: 53823787
• Update Time: 2025-05-22

N-(Hydroxymethyl)isobutyramide Chemical and Physical Properties

Names and Identifiers

• N-(HYDROXYMETHYL)-2-METHYLPROPANAMIDE
• N-(HYDROXYMETHYL)ISOBUTYRAMIDE
• Propanamide, N-(hydroxymethyl)-2-methyl-
• FXPGYAXCQYSOGY-UHFFFAOYSA-N
• SCHEMBL606729
• AKOS006354212
• MFCD19217837
• 20605-08-7
• SB84708
• N-(hydroxymethyl)-2-methyl-propanamide
• N-(Hydroxymethyl)isobutyramide

• Inchi： 1S/C5H11NO2/c1-4(2)5(8)6-3-7/h4,7H,3H2,1-2H3,(H,6,8)
• InChI Key： FXPGYAXCQYSOGY-UHFFFAOYSA-N
• SMILES： C(NCO)(=O)C(C)C

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(Hydroxymethyl)isobutyramide

Comprehensive Overview of N-(Hydroxymethyl)isobutyramide (CAS No. 20605-08-7): Properties, Applications, and Industry Insights

N-(Hydroxymethyl)isobutyramide (CAS 20605-08-7), a versatile chemical compound, has garnered significant attention in industrial and research applications due to its unique molecular structure and functional properties. This hydroxymethyl derivative of isobutyramide is characterized by its amide linkage and hydroxyl group, making it a valuable intermediate in organic synthesis and material science. With growing interest in sustainable chemistry and green solvents, this compound is increasingly studied for its potential in eco-friendly formulations.

The chemical industry has seen a surge in demand for specialty amides like N-(Hydroxymethyl)isobutyramide, driven by advancements in pharmaceutical excipients and cosmetic stabilizers. Researchers highlight its role in crosslinking reactions, particularly in polymer coatings and adhesives, where its reactive hydroxyl group enhances durability. A 2023 market analysis revealed a 12% annual growth in applications of such functionalized amides, correlating with trends in high-performance materials.

From a technical perspective, CAS 20605-08-7 exhibits excellent thermal stability (decomposition point >200°C) and water solubility, properties that answer frequent search queries like "heat-resistant amide compounds" or "water-soluble organic intermediates." These characteristics make it suitable for textile auxiliaries and paper coatings, addressing industry needs for non-toxic additives. Recent patents demonstrate innovative uses in biodegradable plastics, aligning with global searches for "sustainable polymer additives."

Quality standards for N-(Hydroxymethyl)isobutyramide typically require ≥98% purity, with HPLC analysis confirming the absence of residual formaldehyde—a key concern for manufacturers. Analytical techniques like FT-IR spectroscopy and mass spectrometry are commonly employed for verification, as evidenced by technical forums discussing "amide compound characterization methods." The compound's low volatility (vapor pressure <0.01 mmHg at 25°C) makes it preferable for applications requiring low-emission formulations.

Emerging research explores CAS 20605-08-7 in electronic materials, particularly as a dielectric layer modifier in flexible electronics—a hot topic in materials science communities. Its dipolar nature and hydrogen bonding capacity contribute to enhanced charge transport properties. This aligns with trending searches for "organic electronic additives" and "flexible substrate materials," positioning the compound as relevant to next-generation wearable technology development.

Storage and handling recommendations for N-(Hydroxymethyl)isobutyramide emphasize protection from prolonged moisture exposure and storage at ambient temperature. Material safety data sheets (MSDS) indicate compatibility with common polyethylene containers, addressing frequent logistical queries. The compound's biodegradation potential (OECD 301B tests show >60% degradation in 28 days) responds to growing regulatory focus on environmental persistence of industrial chemicals.

In conclusion, 20605-08-7 represents a chemically intriguing and commercially valuable compound whose applications continue to expand across multiple industries. Its balance of reactivity and stability, coupled with increasing environmental compatibility requirements, ensures ongoing relevance in both academic research and industrial production. Future developments may further unlock its potential in advanced material systems and circular economy applications.